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Compound of Interest

Compound Name: CP 376395

Cat. No.: B1663366

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP 376395 is a potent, selective, and brain-penetrable antagonist of the Corticotropin-
Releasing Factor Receptor 1 (CRF1).[1] It is a valuable tool for investigating the role of the
CRF system in stress, anxiety, depression, and other neurological and metabolic disorders.
These application notes provide detailed protocols for the intraperitoneal (i.p.) administration of
CP 376395 in preclinical research models, along with relevant pharmacological data.

Pharmacological Data

CP 376395 acts as an allosteric antagonist at the CRF1 receptor.[2] It exhibits high selectivity
for the human CRF1 receptor subtype over the CRF2 receptor.[1] While specific
pharmacokinetic parameters for the intraperitoneal route are not readily available in published
literature, the compound is known to be orally active and brain-penetrable.[2]

In Vitro Activity
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Parameter Value Species/System
Ki for CRF1 Receptor 12 nM Human
Ki for CRF2 Receptor >10,000 nM Human

Functional Activity

Fully antagonizes oCRF-

stimulated adenylate cyclase

Rat cerebral cortex and human

CRF1 receptors

activity
In Vivo Activity
Animal Model Dosing (i.p.) Observed Effects
Attenuation of water and food
) intake, increased sucrose
Male B6 Mice 10-20 mg/kg

intake, attenuation of EtOH
intake.[1]

Experimental Protocols
Formulation of CP 376395 for Intraperitoneal Injection

A common method for preparing a suspension of CP 376395 suitable for intraperitoneal

injection involves the use of a vehicle containing DMSO, PEG300, Tween-80, and saline.[1]

Materials:

e CP 376395 powder

e Dimethyl sulfoxide (DMSOQO)

» Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

 Sterile Saline (0.9% NacCl)

» Sterile microcentrifuge tubes or vials
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» Pipettes and sterile tips
Protocol for a 2.5 mg/mL Suspension:[1]
o Prepare a Stock Solution: Prepare a 25 mg/mL stock solution of CP 376395 in DMSO.

e Vehicle Preparation: In a sterile tube, combine the following in the specified order, ensuring
thorough mixing after each addition:

o 400 pL of PEG300
o 50 pL of Tween-80

e Add CP 376395 Stock: To the vehicle mixture, add 100 pL of the 25 mg/mL CP 376395 stock
solution in DMSO. Mix thoroughly by vortexing.

 Final Dilution: Add 450 pL of sterile saline to the mixture to achieve a final volume of 1 mL.

e Final Suspension: Vortex the solution thoroughly to ensure a uniform suspension. The final
concentration will be 2.5 mg/mL. This suspension is suitable for both oral and intraperitoneal
administration.[1]

Note: It is recommended to prepare this formulation fresh on the day of use. If precipitation
occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

Intraperitoneal Injection Protocol (Mouse)

This protocol provides a general guideline for the intraperitoneal injection of CP 376395 in
mice. All procedures should be performed in accordance with institutional animal care and use
committee (IACUC) guidelines.

Materials:
e Prepared CP 376395 suspension
o Appropriately sized syringes (e.g., 1 mL)

» Sterile needles (e.g., 27-30 gauge)
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e 70% Ethanol or other suitable disinfectant
e Animal scale
Procedure:

o Dose Calculation: Weigh the mouse to determine the accurate injection volume based on the
desired dose (e.g., 10-20 mg/kg) and the concentration of the prepared suspension (2.5
mg/mL).

o Animal Restraint: Gently but firmly restrain the mouse. One common method is to scruff the
loose skin over the neck and shoulders with the non-dominant hand, and secure the tail.

e Positioning: Turn the restrained mouse so that its abdomen is facing upwards, with the head
tilted slightly downwards.

« Injection Site Identification: The preferred injection site is the lower right quadrant of the
abdomen. This location helps to avoid puncturing the cecum, bladder, or other vital organs.

e Injection:

[¢]

Wipe the injection site with 70% ethanol.

[e]

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

o

Gently aspirate to ensure the needle has not entered a blood vessel or organ (no blood or
colored fluid should appear in the syringe hub).

o

Slowly inject the calculated volume of the CP 376395 suspension.
» Needle Withdrawal and Animal Recovery:
o Withdraw the needle smoothly.

o Return the mouse to its cage and monitor for any immediate adverse reactions.

Visualizations
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Caption: CP 376395 signaling pathway.
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Caption: Experimental workflow for CP 376395 i.p. injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1663366?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/CP_376395.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10545732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10545732/
https://www.benchchem.com/product/b1663366#cp-376395-intraperitoneal-injection-guide
https://www.benchchem.com/product/b1663366#cp-376395-intraperitoneal-injection-guide
https://www.benchchem.com/product/b1663366#cp-376395-intraperitoneal-injection-guide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663366?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

